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Compound of Interest

Compound Name:

2-(5-chloro-2-methyl-N-

methylsulfonylanilino)-N-(2,6-

difluorophenyl)acetamide

Cat. No.: B147183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of BRD-6125 (also known as FPH1), a small molecule known to enhance the

proliferation of primary human hepatocytes. Adherence to these guidelines is crucial for

ensuring the compound's stability and activity in downstream applications.

Compound Information
Property Value

Compound Name BRD-6125 (FPH1)

CAS Number 708219-39-0

Molecular Formula C₁₆H₁₅ClF₂N₂O₃S

Molecular Weight 388.82 g/mol

Appearance Crystalline solid

Primary Activity

Induces functional proliferation of primary

human hepatocytes and promotes the

differentiation of iPS cells towards a hepatic

lineage.[1][2]
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Solubility Data
BRD-6125 exhibits solubility in various organic solvents. It is crucial to use high-purity,

anhydrous solvents to prepare stock solutions. The following table summarizes the solubility of

BRD-6125 in commonly used laboratory solvents.

Solvent Solubility

DMSO (Dimethyl Sulfoxide) ≥ 250 mg/mL (≥ 642.97 mM)[2]

DMF (Dimethylformamide) 30 mg/mL

Ethanol 1 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Water Insoluble[1]

Ethanol Insoluble[1]

Note: For DMSO, it is highly recommended to use a fresh, unopened bottle, as DMSO is

hygroscopic and the presence of water can significantly impact the solubility of the compound.

[2]

Preparation of Stock Solutions
This protocol details the steps for preparing a high-concentration stock solution of BRD-6125 in

DMSO, the most common solvent for this compound.

Materials
BRD-6125 solid compound

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated precision balance

Vortex mixer
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Ultrasonic bath (optional)

Warming block or water bath set to 37°C (optional)

Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibrate: Allow the vial of solid BRD-6125 to reach room temperature before opening to

prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of BRD-6125 powder in a sterile vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.888 mg of BRD-6125.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

compound.

Dissolve: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Aid Dissolution (if necessary): If the compound does not fully dissolve, the following steps

can be taken:

Gently warm the solution at 37°C for 10-15 minutes.[1]

Briefly sonicate the solution in an ultrasonic bath.[1]

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-

use volumes in sterile cryovials.

Storage of Stock Solutions
Proper storage is critical to maintain the integrity and activity of BRD-6125 stock solutions.
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Storage Condition Powder In Solvent

-20°C 3 years[2] 1 month[2]

-80°C
Not specified, but -20°C is

sufficient
6 months[2]

Key Storage Recommendations:

Short-term Storage (-20°C): For use within one month, stock solutions can be stored at

-20°C.[2]

Long-term Storage (-80°C): For storage longer than one month, it is recommended to store

aliquots at -80°C, where they are stable for up to 6 months.[2]

Protection from Light: Store stock solutions protected from light.

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound. It is

highly recommended to aliquot the stock solution into single-use volumes.[2]

Experimental Workflow and Signaling Pathways
The following diagrams illustrate a typical experimental workflow for utilizing BRD-6125 and a

general overview of signaling pathways involved in hepatocyte proliferation.
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Stock Solution Preparation

Storage
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Experimental Workflow for BRD-6125 Usage
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While the precise molecular target of BRD-6125 is not yet publicly elucidated, it is known to

promote hepatocyte proliferation. The diagram below illustrates key signaling pathways

generally implicated in this biological process.

General Hepatocyte Proliferation Pathways
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Key Signaling Pathways in Hepatocyte Proliferation

Quality Control
To ensure the reliability of experimental results, it is recommended to:

Regularly check the appearance of the stock solution for any signs of precipitation or

degradation.

If possible, periodically verify the concentration and purity of the stock solution using

analytical methods such as HPLC.
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Always include appropriate positive and negative controls in your experiments to validate the

activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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